Benzyl Acetate

• CAS No.: 140-11-4
• Product Name: Benzyl Acetate
• Molecular Formula: C9H10O2; CH3COOCH2C6H5; CH3COOCH2C6H5; C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: benzyl acetate
• Standard InChI: InChI=1S/C9H10O2/c1-8(10)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• Standard InChIKey: QUKGYYKBILRGFE-UHFFFAOYSA-N
• SMILES: CC(=O)OCC1=CC=CC=C1
• Canonical SMILES: CC(=O)OCC1=CC=CC=C1
• Boiling Point: 419.9 °F at 760 mm Hg (NTP, 1992); 213.0 °C; 213 °C; 212 °C; 419.9°F
• Colorform: WATER-WHITE LIQUID
• Density: 1.04 (USCG, 1999); d2525 1.05; 1.050 @ 25 °C/4 °C; Relative density (water = 1): 1.1; 1.049-1.059; 1.04
• Flash Point: 195 °F (NFPA, 2010); 90 °C (closed cup); 90 °C c.c.; 195°F
• Melting Point: -60.7 °F (NTP, 1992); -51.3 °C; -51 °C; -51.3°C; -60.7°F
• Physical Description: Benzyl acetate is a colorless liquid with an odor of pears. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid with a sweet, fruity, floral (Jasmine) odour; Colorless liquid with an odor of pears.
• Description: Benzyl acetate, also known as benzyl ethanoate or fema 2135, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Benzyl acetate has been primarily detected in saliva. Within the cell, benzyl acetate is primarily located in the cytoplasm. Benzyl acetate is a sweet, apple, and apricot tasting compound that can be found in a number of food items such as cereals and cereal products, alcoholic beverages, cloves, and muskmelon. This makes benzyl acetate a potential biomarker for the consumption of these food products. Benzyl acetate is a potentially toxic compound.; Benzyl acetate is a colorless liquid with an odor of pears. (USCG, 1999); Benzyl acetate is the acetate ester of benzyl alcohol. It has a role as a metabolite. It is an acetate ester and a benzyl ester.
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); 0.02 M; 3.1 mg/mL at 25 °C; PRACTICALLY INSOL IN WATER; MISCIBLE WITH ALCOHOL, ETHER; SOL IN BENZENE, CHLOROFORM; Miscible in ethanol, soluble in ethyl ether and acetone.; In water, 3.1 g/l.; Solubility in water at 20 °C: none; very slightly soluble in water, glycerol; soluble in organic solvents, oils; miscible at room temperature (in ethanol)
• Synonyms: Acetic Acid Phenylmethyl Ester; Benzyl Alcohol Acetate; (Acetoxymethyl)benzene; Benzyl Ethanoate; NSC 4550; Phenylmethyl Pcetate; α-Acetoxytoluene
• Vapor Density: 5.1 (NTP, 1992) (Relative to Air); 5.1 (AIR= 1); Relative vapor density (air = 1): 5.1; 5.1
• Vapor Pressure: 1 mm Hg at 113 °F ; 10 mm Hg at 189.7° F (NTP, 1992); 0.18 mmHg; 0.177 mm Hg at 25 °C /from experimentally-derived coefficients/; Vapor pressure, Pa at 25 °C: 190; 1 mmHg at 113°F
• PubChem Compound: 8785
• Last Modified: Nov 11 2021